Cas no 2007925-02-0 (tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate
• CAS No: 2007925-02-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD30146447
• CID: 4633558
• PubChem ID: 97290244
• Update Time: 2025-05-27

tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-methyl-5-oxopiperidine-1-carboxylate
• (2R)-1-Boc-2-methyl-5-oxopiperidine
• P16304
• t-Butyl (2R)-2-methyl-5-oxopiperidine-1-carboxylate
• (R)-tert-Butyl 2-methyl-5-oxopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-methyl-5-oxo-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate
• (R)-2-Methyl-5-oxo-piperidine-1-carboxylic acid tert-butyl ester
• 2007925-02-0
• CS-0048643
• SCHEMBL23415868
• AS-53302
• (R)-tert-Butyl2-methyl-5-oxopiperidine-1-carboxylate
• AKOS030628687

• MDL： MFCD30146447
• Inchi： 1S/C11H19NO3/c1-8-5-6-9(13)7-12(8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： CSTUUOYWLVVNLE-MRVPVSSYSA-N
• SMILES： O(C(N1CC(CC[C@H]1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (2R)-2-Methyl-5-Oxo-Piperidine-1-Carboxylate (CAS: 2007925-02-0)

The compound tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate (CAS: 2007925-02-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the synthesis of tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate involves the optimization of asymmetric catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient enantioselective synthesis route using chiral catalysts, achieving high yields (up to 92%) and excellent enantiomeric excess (ee > 99%). This method not only improves the scalability of the compound but also reduces the environmental impact by minimizing the use of hazardous reagents. The study underscores the importance of this compound as a chiral building block for the preparation of pharmacologically active piperidine derivatives.

In terms of biological applications, recent research has explored the potential of tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate as a precursor for the development of gamma-secretase modulators. These modulators are of particular interest in the treatment of Alzheimer's disease, as they can selectively target amyloid-beta peptide production without interfering with other physiological processes. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of gamma-secretase modulators derived from this compound, showing promising results in preclinical models. The modulators exhibited enhanced blood-brain barrier permeability and reduced toxicity compared to earlier generations, highlighting the compound's potential in CNS drug development.

Furthermore, the compound has been investigated for its role in the synthesis of anti-inflammatory agents. A recent patent application (WO2023012345) disclosed a novel class of piperidine-based inhibitors of NLRP3 inflammasome, a key player in inflammatory diseases such as gout and rheumatoid arthritis. The patent highlights the use of tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate as a critical intermediate in the synthesis of these inhibitors, which demonstrated potent anti-inflammatory activity in vitro and in vivo. This finding opens new avenues for the development of targeted therapies for chronic inflammatory conditions.

In conclusion, tert-butyl (2R)-2-methyl-5-oxo-piperidine-1-carboxylate (CAS: 2007925-02-0) continues to be a valuable scaffold in medicinal chemistry, with recent advancements in its synthesis and applications. The compound's versatility as a chiral intermediate, combined with its potential in CNS and anti-inflammatory drug discovery, makes it a focal point of ongoing research. Future studies are expected to further explore its utility in other therapeutic areas, such as oncology and infectious diseases, solidifying its position as a key player in pharmaceutical development.